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Compound of Interest

Compound Name: 2-Methoxy-2-methylheptane

Cat. No.: B3057090 Get Quote

Introduction
2-Methoxy-2-methylheptane is a tertiary ether that has garnered significant attention primarily

as a high-performance fuel additive, offering a safer alternative to methyl tert-butyl ether

(MTBE) due to its lower water solubility.[1][2] Beyond its application in the fuel industry, it

serves as a valuable non-polar solvent and an intermediate in organic synthesis, including for

the potential development of pharmaceuticals and pesticides.[2][3][4] This document provides

an overview of its synthesis, properties, and known applications in the context of organic

chemistry, alongside detailed experimental protocols where information is available.

Physicochemical Properties
A summary of the key physicochemical properties of 2-methoxy-2-methylheptane is

presented in Table 1. This data is essential for its application as a solvent and for the design of

reaction and purification processes.
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Property Value Reference

Molecular Formula C₉H₂₀O [3]

Molecular Weight 144.25 g/mol [1]

Boiling Point ~132-136 °C [4]

Density ~0.759 g/cm³ [4]

Solubility

Soluble in organic solvents like

ether and acetone. Low

solubility in water.

[2][4]

XLogP3 3.0 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
1 [3]

Table 1: Physicochemical Properties of 2-Methoxy-2-methylheptane

Applications in Organic Synthesis
While widely cited as a solvent and intermediate, specific, well-documented applications of 2-
methoxy-2-methylheptane as a reagent or protecting group in multi-step organic synthesis

are not readily available in the surveyed literature. Its primary roles in a laboratory setting are

detailed below.

As a Non-Polar Solvent
With its ether functionality and hydrocarbon chain, 2-methoxy-2-methylheptane functions as a

non-polar solvent.[3][5] Its relatively high boiling point makes it suitable for reactions requiring

elevated temperatures. It can be used as a substitute for other ether solvents, such as diethyl

ether or tetrahydrofuran, particularly when a higher boiling point is desired.

As a Synthetic Intermediate
2-Methoxy-2-methylheptane is described as an intermediate in organic synthesis, potentially

for the production of pharmaceuticals and pesticides.[4] However, specific reaction pathways
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and transformations originating from 2-methoxy-2-methylheptane are not detailed in the

available literature. Its synthesis from 2-methyl-1-heptene is the most thoroughly documented

aspect of its chemistry.

Experimental Protocols
The synthesis of 2-methoxy-2-methylheptane is a well-established process.

Synthesis of 2-Methoxy-2-methylheptane via
Etherification
The industrial production of 2-methoxy-2-methylheptane is achieved through the acid-

catalyzed liquid-phase etherification of 2-methyl-1-heptene with methanol.[1][2] This reversible,

exothermic reaction is often optimized using technologies like reactive distillation to achieve

high yields.[1]

Reaction:

Key Reaction Parameters:

Parameter Condition Reference

Reactants 2-methyl-1-heptene, Methanol [1]

Catalyst
Acid catalyst (e.g., Amberlyst-

35 wet)
[2]

Reaction Type
Liquid-phase, reversible,

exothermic
[1]

Side Reactions
Formation of 2-methyl-2-

heptanol and dimethyl ether
[1]

Table 2: Reaction Parameters for the Synthesis of 2-Methoxy-2-methylheptane

Protocol for Synthesis:
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A detailed laboratory-scale protocol is not explicitly provided in the search results. However, a

general procedure can be inferred:

Reactor Setup: A stirred batch reactor is charged with 2-methyl-1-heptene and an acidic

catalyst (e.g., a sulfonic acid resin).

Reactant Addition: Methanol is added to the reactor. An excess of one reactant may be used

to drive the equilibrium towards the product.[2]

Reaction Conditions: The mixture is heated to the desired reaction temperature, typically

below 400 K to maintain catalyst activity.[2] The reaction is carried out under constant

stirring.

Monitoring: The reaction progress is monitored by techniques such as gas chromatography

(GC) to determine the conversion of reactants and the formation of the product.

Work-up and Purification: Upon completion, the catalyst is filtered off. The resulting mixture,

which may contain unreacted starting materials, the desired product, and byproducts, is then

purified. Distillation is a common method for separating 2-methoxy-2-methylheptane from

the lower-boiling methanol and the higher-boiling 2-methyl-2-heptanol.[1]

Process Visualization
The synthesis of 2-methoxy-2-methylheptane involves a straightforward etherification

reaction. The logical flow of this process is depicted below.
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Caption: Synthesis of 2-Methoxy-2-methylheptane.

Conclusion
2-Methoxy-2-methylheptane is a compound with established applications as a fuel additive

and a non-polar solvent in organic synthesis. While its role as a synthetic intermediate is

frequently mentioned, specific, detailed examples of its use as a reagent or protecting group

are not prevalent in the accessible literature. The most well-documented chemical process

involving this compound is its own synthesis via the etherification of 2-methyl-1-heptene and

methanol. Further research would be beneficial to explore and document its potential reactivity

and applications in transformative organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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